Cas no 716375-35-8 (3-[1-(2-Chloro-6-fluorophenyl)-2-nitroethyl]-2-phenylindolizine)

• Product Name: 3-[1-(2-Chloro-6-fluorophenyl)-2-nitroethyl]-2-phenylindolizine
• CAS No: 716375-35-8
• MF: C₂₂H₁₆ClFN₂O₂
• MW: 394.826047897339
• CID: 5446178
• PubChem ID: 4396515
• Update Time: 2023-08-27

3-[1-(2-Chloro-6-fluorophenyl)-2-nitroethyl]-2-phenylindolizine Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-chloro-6-fluorophenyl)-2-nitroethyl]-2-phenylindolizine
• 716375-35-8
• Z56798447
• AKOS001027669
• AKOS016877411
• EN300-26612323
• 3-[1-(2-Chloro-6-fluorophenyl)-2-nitroethyl]-2-phenylindolizine

• Inchi： 1S/C22H16ClFN2O2/c23-19-10-6-11-20(24)21(19)18(14-26(27)28)22-17(15-7-2-1-3-8-15)13-16-9-4-5-12-25(16)22/h1-13,18H,14H2
• InChI Key： DWJRLIHWTWYNQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C[N+](=O)[O-])C1=C(C2C=CC=CC=2)C=C2C=CC=CN12)F

Computed Properties

• Exact Mass: 394.0884336g/mol
• Monoisotopic Mass: 394.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles